90-30-2

N-Phenyl-1-naphthylamine

In Stock

• CAS RN:
• 90-30-2

• Formula:
• C16H13N
  C10H7NHC6H5
  C16H13N

• InChI:
• InChI=1S/C16H13N/c1-2-9-14(10-3-1)17-16-12-6-8-13-7-4-5-11-15(13)16/h1-12,17H

• InChIKey:
• XQVWYOYUZDUNRW-UHFFFAOYSA-N

• N-Phenyl-1-napthyl Amine is a chemical reactant used in the preparation of aryl halides and diarylamines. It also forms oligomers used as hole transport for green electrophosphorescence.
  N-phenyl-1-naphthylamine appears as white to slightly yellowish prisms or reddish brown crystalline powder. (NTP, 1992)
  N-Phenyl-1-naphthylamine is a member of naphthalenes.
  

3-methyl-N-phenyl-1-benzofuran-2-carboxamide

In Stock

• CAS RN:
• 55990-30-2

• Formula:
• C16H13NO2

• InChI:
• InChI=1S/C16H13NO2/c1-11-13-9-5-6-10-14(13)19-15(11)16(18)17-12-7-3-2-4-8-12/h2-10H,1H3,(H,17,18)

• InChIKey:
• VHUCUJKXPKIWGS-UHFFFAOYSA-N

• 3-methyl-N-phenyl-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.

3-Chloro-4-(1-chloronaphthalen-2-yl)oxyaniline

In Stock

• CAS RN:
• 76590-30-2

• Formula:
• C16H11Cl2NO

• InChI:
• InChI=1S/C16H11Cl2NO/c17-13-9-11(19)6-8-14(13)20-15-7-5-10-3-1-2-4-12(10)16(15)18/h1-9H,19H2

• InChIKey:
• JNYADWQVJJAPDS-UHFFFAOYSA-N

• 3-Chloro-4-(1-chloronaphthalen-2-yl)oxyaniline is a useful research compound. Its molecular formula is C16H11Cl2NO and its molecular weight is 304.17. The purity is usually 95%.

3'-O-Acetylthymidine

In Stock

• CAS RN:
• 21090-30-2

• Formula:
• C12H16N2O6

• InChI:
• InChI=1S/C12H16N2O6/c1-6-4-14(12(18)13-11(6)17)10-3-8(19-7(2)16)9(5-15)20-10/h4,8-10,15H,3,5H2,1-2H3,(H,13,17,18)

• InChIKey:
• IRFKBRPHBYCMQU-UHFFFAOYSA-N

• 3'-O-Acetylthymidine is a useful research compound. Its molecular formula is C12H16N2O6 and its molecular weight is 284.26 g/mol. The purity is usually 95%.

Pulo'upone

• CAS RN:
• 97190-30-2

• Formula:
• C21H27NO

• InChI:
• InChI=1S/C21H27NO/c1-16(23)21-18(14-13-17-9-7-12-20(17)21)8-3-2-4-10-19-11-5-6-15-22-19/h2,4-6,11,13-15,17-18,20-21H,3,7-10,12H2,1H3/b4-2+/t17-,18+,20+,21+/m0/s1

• InChIKey:
• USGQADYZRWUBHS-PJICQXFSSA-N

• Pulo'upone is a natural product found in Philinopsis speciosa with data available.

N-(3-cyanophenyl)methanesulfonamide

In Stock

• CAS RN:
• 50790-30-2

• Formula:
• C8H8N2O2S

• InChI:
• InChI=1S/C8H8N2O2S/c1-13(11,12)10-8-4-2-3-7(5-8)6-9/h2-5,10H,1H3

• InChIKey:
• CNTYWEJSOJXQKO-UHFFFAOYSA-N

• N-(3-cyanophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C8H8N2O2S and its molecular weight is 196.23 g/mol. The purity is usually 95%.

Cyclopropyl 3,5-dichlorophenyl ketone

In Stock

• CAS RN:
• 898790-30-2

• Formula:
• C10H8Cl2O

• InChI:
• InChI=1S/C10H8Cl2O/c11-8-3-7(4-9(12)5-8)10(13)6-1-2-6/h3-6H,1-2H2

• InChIKey:
• KYRDLCHKSRBJQL-UHFFFAOYSA-N

• Cyclopropyl 3,5-dichlorophenyl ketone is a useful research compound. Its molecular formula is C10H8Cl2O and its molecular weight is 215.07 g/mol. The purity is usually 95%.

1H-Indazole-1-carboxylic acid, 4-chloro-3-iodo-, 1,1-dimethylethyl ester

Usually In Stock

• CAS RN:
• 518990-30-2

• Formula:
• C12H12ClIN2O2

• InChI:
• InChI=1S/C12H12ClIN2O2/c1-12(2,3)18-11(17)16-8-6-4-5-7(13)9(8)10(14)15-16/h4-6H,1-3H3

• InChIKey:
• NPUKJBBQDKGWHA-UHFFFAOYSA-N

• 1H-Indazole-1-carboxylic acid, 4-chloro-3-iodo-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C12H12ClIN2O2 and its molecular weight is 378.59 g/mol. The purity is usually 95%.

4-Pyrrolidin-3-YL-1H-imidazole dihydrochloride

In Stock

• CAS RN:
• 173590-30-2

• Formula:
• C7H13Cl2N3

• InChI:
• InChI=1S/C7H11N3.2ClH/c1-2-8-3-6(1)7-4-9-5-10-7;;/h4-6,8H,1-3H2,(H,9,10);2*1H

• InChIKey:
• CBLAJQFSHNKFGN-UHFFFAOYSA-N

• 4-Pyrrolidin-3-YL-1H-imidazole dihydrochloride is a useful research compound. Its molecular formula is C7H13Cl2N3 and its molecular weight is 210.1 g/mol. The purity is usually 95%.

Methyl 5-amino-2-ethyl-3-methylbenzoate

• CAS RN:
• 107490-30-2

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c1-4-9-7(2)5-8(12)6-10(9)11(13)14-3/h5-6H,4,12H2,1-3H3

• InChIKey:
• SDHOGMKVEZUDQU-UHFFFAOYSA-N

• Methyl 5-amino-2-ethyl-3-methylbenzoate, also known as Methyl 5-amino-2-ethyl-3-methylbenzoate, is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.246. The purity is usually 95%.

5-Methyl-2-[[2-[(4-methylphenyl)sulfonylamino]benzoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

In Stock

• CAS RN:
• 330190-30-2

• Formula:
• C24H25N3O4S2

• InChI:
• InChI=1S/C24H25N3O4S2/c1-14-7-10-16(11-8-14)33(30,31)27-19-6-4-3-5-17(19)23(29)26-24-21(22(25)28)18-13-15(2)9-12-20(18)32-24/h3-8,10-11,15,27H,9,12-13H2,1-2H3,(H2,25,28)(H,26,29)

• InChIKey:
• GTGQDHHHPAMQBT-UHFFFAOYSA-N

• 5-Methyl-2-[[2-[(4-methylphenyl)sulfonylamino]benzoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C24H25N3O4S2 and its molecular weight is 483.6. The purity is usually 95%.

4-(3-bromobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893790-30-2

• Formula:
• C21H16BrFN2O3S

• InChI:
• InChI=1S/C21H16BrFN2O3S/c1-14-9-10-17(12-18(14)23)25-21(26)24(13-15-5-4-6-16(22)11-15)19-7-2-3-8-20(19)29(25,27)28/h2-12H,13H2,1H3

• InChIKey:
• BWNJKOYCDLMEEZ-UHFFFAOYSA-N

• 4-(3-bromobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H16BrFN2O3S and its molecular weight is 475.33. The purity is usually 95%.

2-Ethyloxazolo[5,4-b]pyridine

In Stock

• CAS RN:
• 856990-30-2

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c1-2-7-10-6-4-3-5-9-8(6)11-7/h3-5H,2H2,1H3

• InChIKey:
• UCHBZJXFRAUSFC-UHFFFAOYSA-N

• 2-Ethyloxazolo[5,4-b]pyridine is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.

Cyclohexylethyldimethoxysilane

Usually In Stock

• CAS RN:
• 131390-30-2

• Formula:
• C10H22O2Si

• InChI:
• InChI=1S/C10H22O2Si/c1-4-13(11-2,12-3)10-8-6-5-7-9-10/h10H,4-9H2,1-3H3

• InChIKey:
• MERVQXRFKMSFJS-UHFFFAOYSA-N

• Cyclohexylethyldimethoxysilane, also known as Cyclohexylethyldimethoxysilane, is a useful research compound. Its molecular formula is C10H22O2Si and its molecular weight is 201.36 g/mol. The purity is usually 95%.

Palbociclib

In Stock

• CAS RN:
• 571190-30-2

• Formula:
• C24H29N7O2

• InChI:
• InChI=1S/C24H29N7O2/c1-15-19-14-27-24(28-20-8-7-18(13-26-20)30-11-9-25-10-12-30)29-22(19)31(17-5-3-4-6-17)23(33)21(15)16(2)32/h7-8,13-14,17,25H,3-6,9-12H2,1-2H3,(H,26,27,28,29)

• InChIKey:
• AHJRHEGDXFFMBM-UHFFFAOYSA-N

• Palbociclib is an orally available cyclin-dependent kinase (CDK) inhibitor with potential antineoplastic activity. Palbociclib selectively inhibits cyclin-dependent kinase 4 (CDK4) and 6 (CDK6), thereby inhibiting retinoblastoma (Rb) protein phosphorylation early in the G1 phase leading to cell cycle arrest. This suppresses DNA replication and decreases tumor cell proliferation. CDK4 and 6 are serine/threonine kinases that are upregulated in many tumor cell types and play a key role in the regulation of cell cycle progression.
  Palbociclib is a unique cyclin-dependent kinase inhibitor that is used in combination with aromatase inhibitors in the treatment of postmenopausal women with metastatic breast cancer. Palbociclib is associated with transient and usually mild elevations in serum aminotransferase during therapy and to an unusual form of liver injury called pseudocirrho...

N,5-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride

In Stock

• CAS RN:
• 1190890-30-2

• Formula:
• C11H16ClN

• N,5-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.7. The purity is usually 95%.

5-bromo-2-(difluoromethyl)-1-fluoro-3-methylbenzene

In Stock

• CAS RN:
• 1784790-30-2

• Formula:
• C8H6BrF3

• 5-bromo-2-(difluoromethyl)-1-fluoro-3-methylbenzene is a useful research compound. Its molecular formula is C8H6BrF3 and its molecular weight is 239. The purity is usually 95%.

Methyl 2-chloro-5-cyclopropylnicotinate

In Stock

• CAS RN:
• 1035690-30-2

• Formula:
• C10H10ClNO2

• InChI:
• InChI=1S/C10H10ClNO2/c1-14-10(13)8-4-7(6-2-3-6)5-12-9(8)11/h4-6H,2-3H2,1H3

• InChIKey:
• LYQIYWXYYOFZHD-UHFFFAOYSA-N

• Methyl 2-chloro-5-cyclopropylnicotinate is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.

5-(1-(3-chlorophenyl)-5-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 1019090-30-2

• Formula:
• C12H10ClN5S

• InChI:
• InChI=1S/C12H10ClN5S/c1-7-10(11-15-12(19)17-16-11)6-14-18(7)9-4-2-3-8(13)5-9/h2-6H,1H3,(H2,15,16,17,19)

• InChIKey:
• MNEOYIQNFQVLPR-UHFFFAOYSA-N

• 5-(1-(3-chlorophenyl)-5-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C12H10ClN5S and its molecular weight is 291.76 g/mol. The purity is usually 95%.

1-[4-(Pyrimidin-5-yl)phenyl]ethan-1-amine

In Stock

• CAS RN:
• 1250290-30-2

• Formula:
• C12H13N3

• InChI:
• InChI=1S/C12H13N3/c1-9(13)10-2-4-11(5-3-10)12-6-14-8-15-7-12/h2-9H,13H2,1H3

• InChIKey:
• AEJFWHRDKIKKDQ-UHFFFAOYSA-N

• 1-[4-(Pyrimidin-5-yl)phenyl]ethan-1-amine is a useful research compound. Its molecular formula is C12H13N3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.

2-methoxy-3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]pyridine

In Stock

• CAS RN:
• 1797290-30-2

• Formula:
• C18H17N5O2

• InChI:
• InChI=1S/C18H17N5O2/c1-25-17-15(8-5-9-19-17)18(24)22-10-14(11-22)23-12-16(20-21-23)13-6-3-2-4-7-13/h2-9,12,14H,10-11H2,1H3

• InChIKey:
• CQAZBBWEKIIKSL-UHFFFAOYSA-N

• 2-methoxy-3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]pyridine is a useful research compound. Its molecular formula is C18H17N5O2 and its molecular weight is 335.367. The purity is usually 95%.

2-Oxo-5-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,3-oxazolidine-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248290-30-2

• Formula:
• C12H13NO4S

• InChI:
• InChI=1S/C12H13NO4S/c14-10(15)12(6-13-11(16)17-12)9-5-7-3-1-2-4-8(7)18-9/h5H,1-4,6H2,(H,13,16)(H,14,15)

• InChIKey:
• XQJPRYHIFSTTGT-UHFFFAOYSA-N

• 2-Oxo-5-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,3-oxazolidine-5-carboxylic acid is a useful research compound. Its molecular formula is C12H13NO4S and its molecular weight is 267.3. The purity is usually 95%.